2’-Deoxyadenosine 5’Monophosphate
2’-Deoxyadenosine 5’Monophosphate
dAMP, also known as deoxyadenylate or 2'-deoxy-AMP, belongs to the class of organic compounds known as purine 2'-deoxyribonucleoside monophosphates. These are purine nucleotides with monophosphate group linked to the ribose moiety lacking a hydroxyl group at position 2. dAMP exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). dAMP has been found in human liver and spleen tissues. Within the cell, dAMP is primarily located in the lysosome, mitochondria and cytoplasm. dAMP exists in all eukaryotes, ranging from yeast to humans. In humans, dAMP is involved in the azathioprine action pathway, the purine metabolism pathway, the mercaptopurine action pathway, and the thioguanine action pathway. dAMP is also involved in several metabolic disorders, some of which include myoadenylate deaminase deficiency, adenine phosphoribosyltransferase deficiency (aprt), adenosine deaminase deficiency, and the mitochondrial dna depletion syndrome pathway.
2'-deoxyadenosine 5'-monophosphate is a purine 2'-deoxyribonucleoside 5'-monophosphate having adenine as the nucleobase. It has a role as a fundamental metabolite. It is a purine 2'-deoxyribonucleoside 5'-monophosphate and a 2'-deoxyadenosine 5'-phosphate. It is a conjugate acid of a 2'-deoxyadenosine 5'-monophosphate(2-).
2'-deoxyadenosine 5'-monophosphate is a purine 2'-deoxyribonucleoside 5'-monophosphate having adenine as the nucleobase. It has a role as a fundamental metabolite. It is a purine 2'-deoxyribonucleoside 5'-monophosphate and a 2'-deoxyadenosine 5'-phosphate. It is a conjugate acid of a 2'-deoxyadenosine 5'-monophosphate(2-).
Brand Name:
Vulcanchem
CAS No.:
653-63-4
VCID:
VC0155109
InChI:
InChI=1S/C10H14N5O6P/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(16)6(21-7)2-20-22(17,18)19/h3-7,16H,1-2H2,(H2,11,12,13)(H2,17,18,19)/t5-,6+,7+/m0/s1
SMILES:
C1C(C(OC1N2C=NC3=C(N=CN=C32)N)COP(=O)(O)O)O
Molecular Formula:
C10H14N5O6P
Molecular Weight:
331.22 g/mol
2’-Deoxyadenosine 5’Monophosphate
CAS No.: 653-63-4
Reference Standards
VCID: VC0155109
Molecular Formula: C10H14N5O6P
Molecular Weight: 331.22 g/mol
CAS No. | 653-63-4 |
---|---|
Product Name | 2’-Deoxyadenosine 5’Monophosphate |
Molecular Formula | C10H14N5O6P |
Molecular Weight | 331.22 g/mol |
IUPAC Name | [(2R,3S,5R)-5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate |
Standard InChI | InChI=1S/C10H14N5O6P/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(16)6(21-7)2-20-22(17,18)19/h3-7,16H,1-2H2,(H2,11,12,13)(H2,17,18,19)/t5-,6+,7+/m0/s1 |
Standard InChIKey | KHWCHTKSEGGWEX-RRKCRQDMSA-N |
Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=NC3=C(N=CN=C32)N)COP(=O)(O)O)O |
SMILES | C1C(C(OC1N2C=NC3=C(N=CN=C32)N)COP(=O)(O)O)O |
Canonical SMILES | C1C(C(OC1N2C=NC3=C(N=CN=C32)N)COP(=O)(O)O)O |
Appearance | Assay:≥95%A crystalline solid |
Melting Point | 148°C |
Physical Description | Solid |
Description | dAMP, also known as deoxyadenylate or 2'-deoxy-AMP, belongs to the class of organic compounds known as purine 2'-deoxyribonucleoside monophosphates. These are purine nucleotides with monophosphate group linked to the ribose moiety lacking a hydroxyl group at position 2. dAMP exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). dAMP has been found in human liver and spleen tissues. Within the cell, dAMP is primarily located in the lysosome, mitochondria and cytoplasm. dAMP exists in all eukaryotes, ranging from yeast to humans. In humans, dAMP is involved in the azathioprine action pathway, the purine metabolism pathway, the mercaptopurine action pathway, and the thioguanine action pathway. dAMP is also involved in several metabolic disorders, some of which include myoadenylate deaminase deficiency, adenine phosphoribosyltransferase deficiency (aprt), adenosine deaminase deficiency, and the mitochondrial dna depletion syndrome pathway. 2'-deoxyadenosine 5'-monophosphate is a purine 2'-deoxyribonucleoside 5'-monophosphate having adenine as the nucleobase. It has a role as a fundamental metabolite. It is a purine 2'-deoxyribonucleoside 5'-monophosphate and a 2'-deoxyadenosine 5'-phosphate. It is a conjugate acid of a 2'-deoxyadenosine 5'-monophosphate(2-). |
Related CAS | 2922-74-9 (di-hydrochloride salt) |
Synonyms | 2’-Deoxyadenosine 5’-(Dihydrogen Phosphate); 2’-Deoxy-5’-AMP; 2’-Deoxy-5’-adenylic Acid; 2’-Deoxy-AMP; 2’-Deoxyadenosine 5’-Monophosphate; 2’-Deoxyadenosine 5’-Phosphate; 2’-Deoxyadenylic Acid; 5’-dAMP; Deoxy-AMP; Deoxyadenosine 5’-Monophosphate; Deo |
PubChem Compound | 12599 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume